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Compound of Interest

Compound Name: (S)-2-(3-Chlorophenyl)pyrrolidine
CAS No.: 1217643-09-8
Cat. No.: B2366499

Get Quote

. J

Technical Whitepaper: (S)-2-(3-
Chlorophenyl)pyrrolidine

Safety, Handling, and Strategic Application in Drug
Discovery[1]

Executive Summary & Chemical Identity[1][2]

(S)-2-(3-Chlorophenyl)pyrrolidine is a chiral secondary amine widely utilized as a

pharmacophore in the synthesis of neuroactive agents.[1] Its structural rigidity and specific
stereochemistry make it a valuable scaffold for "escaping flatland" in drug design—moving from
planar aromatic structures to more complex 3D architectures that improve receptor selectivity.

[2]

Core Identification Data
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Parameter

Detail

Chemical Name

(S)-2-(3-Chlorophenyl)pyrrolidine

CAS Number (Free Base)

1217643-09-8

CAS Number (HCI Salt)

1360440-58-9

Molecular Formula

C10H12CIN

Molecular Weight

181.66 g/mol (Free Base)

Stereochemistry

(S)-Enantiomer

Synonyms

(S)-3-Chloro-2-pyrrolidinylbenzene; 2-(3-
chlorophenyl)pyrrolidine

Physicochemical Profile

Understanding the physical state is crucial for determining containment strategies.[2] As a

secondary amine, it exhibits basicity and nucleophilicity, driving its reactivity profile.[2]

Property

Value | Observation

Appearance

Light yellow to colorless liquid (Free Base) or
White solid (HCI salt)

Purity Grade

Typically =295% for research applications

Solubility

Soluble in DMSO, Methanol, DCM; HCI salt

soluble in water

Storage Condition

2-8°C (Refrigerate); Hygroscopic (Store under

inert atmosphere)

Acidity (pKa)

~9.3 (Predicted for pyrrolidine nitrogen)

LogP

~2.5 (Predicted) — Lipophilic enough for CNS

penetration

Enhanced Safety Data Sheet (SDS)
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Hazard Identification (GHS Classification)
Signal Word:WARNING[2][3]

Hazard Class Category Hazard Statement

H315: Causes skin irritation.[1]
[2]

Skin Corrosion/Irritation Category 2

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation.[2]

H335: May cause respiratory

STOT - Single Exposure Category 3 o
irritation.[1][2]

. H302: Harmful if swallowed
Acute Toxicity (Oral) Category 4
(Inferred from analogs).[2]

Emergency Response Protocols

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[2]
Mechanism: Amine vapors can cause bronchospasm; prompt removal prevents mucosal
damage.[2]

o Skin Contact: Wash with soap and water for 15 minutes.[2] Crucial Step: Do not use organic
solvents (ethanol/acetone) to clean skin, as they may increase transdermal absorption of the
lipophilic amine.[2]

o Eye Contact: Rinse cautiously with water for 15 minutes.[2] Remove contact lenses if
present.[2]

e Ingestion: Rinse mouth. Do NOT induce vomiting due to potential aspiration of the corrosive
amine.[2]

Fire-Fighting Measures

» Extinguishing Media: Carbon dioxide (COz), dry chemical powder, or alcohol-resistant foam.

[2]
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» Specific Hazards: Emits toxic fumes under fire conditions: Hydrogen Chloride (HCI), Nitrogen
Oxides (NOx), and Carbon Monoxide (CO).[2]

o Advice: Firefighters must wear self-contained breathing apparatus (SCBA) to prevent
inhalation of HCI gas.[2]

Safe Handling & Containment Strategy

Handling chiral amines requires a balance between protecting the operator and protecting the
enantiomeric purity of the substance (preventing racemization or oxidation).[2]

The "3-Pillar" Handling Protocol[1]

e Atmospheric Control:

o The secondary amine is prone to oxidation and carbonate formation upon exposure to
air/C0O:2.[2]

o Protocol: Handle within a fume hood for solids; use Schlenk lines or nitrogen-purged
gloveboxes for liquid free-base forms to maintain >98% ee (enantiomeric excess).[1][2]

o Personal Protective Equipment (PPE):

o Gloves: Nitrile rubber (minimum 0.11 mm thickness) is sufficient for splash protection.[2]
For prolonged immersion/cleaning, use laminate (Silver Shield) gloves.[2]

o Respiratory: If handling >500mg of powder outside a glovebox, use a P95/P100 dust mask
or half-face respirator with organic vapor cartridges.[1][2]

e Waste Disposal:

o Segregate as Halogenated Organic Waste.[2] Do not mix with strong acids (exothermic
reaction) or strong oxidizers.[2]

Visualization: Safety Decision Logic

The following diagram outlines the decision process for selecting the appropriate containment
level based on the physical state and quantity of the material.
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Start: Handling (S)-2-(3-Chlorophenyl)pyrrolidine

Check Physical State

Solid (HCI Salt) Liquid (Free Base)

/ \

Quantity? Quantity?

< 1g: Fume Hood + Nitrile Gloves > 1g: Fume Hood + P95 Mask < 5mL: Fume Hood + Syringe Transfer > 5mL: Inert Atmosphere (Schlenk/Glovebox)

Click to download full resolution via product page

Caption: Decision matrix for containment and PPE selection based on physical form and scale.

Application in Drug Discovery[2][6]
Strategic Value: Scaffold Hopping

(S)-2-(3-Chlorophenyl)pyrrolidine is not just a reagent; it is a privileged scaffold.[1][2] In
medicinal chemistry, the pyrrolidine ring restricts the conformational flexibility of the amine,
potentially locking the molecule into a bioactive conformation that linear amines (like
phenethylamines) cannot achieve.[2]

o Target Classes: Serotonin/Norepinephrine Reuptake Inhibitors (SNRIs), NMDA receptor
antagonists, and Nicotinic Acetylcholine Receptor (nAChR) modulators.[2]
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o Chirality: The (S)-configuration is often critical.[2] For many pyrrolidine-based drugs, one
enantiomer exhibits therapeutic activity while the other may be inactive or toxic.[1][2] Using
the pre-formed (S)-enantiomer eliminates the need for costly chiral resolution later in the
synthesis.[2]

Synthesis Workflow

The compound typically serves as the nucleophilic core in SN2 or reductive amination
reactions.[2]

(S)-2-(3-Chlorophenyl)
pyrrolidine 4

(Nucleophile) §
[ Coupling Reaction Yields Chiral API Intermediate
(SN2 or Reductive Amination) (Maintained Stereochemistry)
]/'

Electrophile
(e.g., Alkyl Halide / Aldehyde)

Click to download full resolution via product page
Caption: Typical synthetic utility preserving the chiral center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemsynthesis.com [chemsynthesis.com]

2. Pyrrolidine | C4H9N | CID 31268 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. (S)-2-(3-chlorophenyl)pyrrolidine 95% | CAS: 1217643-09-8 | AChemBlock
[achemblock.com]

To cite this document: BenchChem. [(S)-2-(3-Chlorophenyl)pyrrolidine safety data sheet
(SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2366499/docs#s-2-3-chlorophenyl-pyrrolidine-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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